Benzyl 4-(2-methoxybenzoyl)piperazine-1-carboxylate
Description
“Benzyl 4-(2-methoxybenzoyl)piperazine-1-carboxylate” is a chemical compound with the molecular formula C20H22N2O4 . It has a molecular weight of 354.41 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C20H22N2O4/c1-25-18-10-6-5-9-17 (18)19 (23)21-11-13-22 (14-12-21)20 (24)26-15-16-7-3-2-4-8-16/h2-10H,11-15H2,1H3 .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 354.41 . The IUPAC name is benzyl 4- (2-methoxybenzoyl)-1-piperazinecarboxylate .Scientific Research Applications
Synthesis of Antimicrobial and Antifungal Agents
Research indicates that derivatives of Benzyl 4-(2-methoxybenzoyl)piperazine-1-carboxylate have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, compounds incorporating piperazine and benzothiazole moieties have been prepared and shown to possess variable and modest activity against strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011). Similarly, another study synthesized novel benzodifuranyl derivatives with demonstrated analgesic and anti-inflammatory activities, highlighting the versatility of piperazine derivatives in drug discovery (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Development of Bio-based Materials
Benzoxazine compounds, derived from similar chemical frameworks, have been explored for their potential in creating fully bio-based polymeric materials. Such materials exhibit improved thermal properties and cross-linking densities, beneficial for various industrial applications (Wang, Sun, Liu, Sudo, & Endo, 2012).
Biological Activity and Drug Design
Compounds related to this compound have been synthesized with a focus on their biological activity, particularly targeting cyclooxygenase 2 (COX2) for anti-inflammatory therapy. The study identified derivatives with significant selectivity in inhibiting COX2 over COX1, suggesting their potential as lead structures in developing COX2-specific inhibitors (Srinivas et al., 2015).
Chemical Synthesis and Catalysis
The compound and its derivatives have been utilized in chemical synthesis, demonstrating efficiency as ligands in catalytic processes. For example, certain derivatives have been used as efficient ligands in the Cu-catalyzed N-arylation of imidazoles, showcasing the utility of piperazine-based compounds in facilitating chemical reactions in an eco-friendly manner (Zhu, Shi, & Wei, 2010).
properties
IUPAC Name |
benzyl 4-(2-methoxybenzoyl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-25-18-10-6-5-9-17(18)19(23)21-11-13-22(14-12-21)20(24)26-15-16-7-3-2-4-8-16/h2-10H,11-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMWIMYYGLLHAFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N2CCN(CC2)C(=O)OCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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